N-(1,1-dioxo-3,4-dihydro-2H-thiochromen-4-yl)-2-[6-(trifluoromethyl)pyridin-3-yl]acetamide

• IUPAC Name: N-(1,1-dioxo-3,4-dihydro-2H-thiochromen-4-yl)-2-[6-(trifluoromethyl)pyridin-3-yl]acetamide
• InChI: InChI=1S/C17H15F3N2O3S/c18-17(19,20)15-6-5-11(10-21-15)9-16(23)22-13-7-8-26(24,25)14-4-2-1-3-12(13)14/h1-6,10,13H,7-9H2,(H,22,23)
• InChI Key: UPLRSHOOCFGOHS-UHFFFAOYSA-N
• Canonical SMILES: C1CS(=O)(=O)C2=CC=CC=C2C1NC(=O)CC3=CN=C(C=C3)C(F)(F)F
• Molecular Formula: C17H15F3N2O3S
• Molecular Weight: 384.4 g/mol

Description

N-(1,1-dioxo-3,4-dihydro-2H-thiochromen-4-yl)-2-[6-(trifluoromethyl)pyridin-3-yl]acetamide is a complex organic compound that features a thiochromenyl group and a trifluoromethyl-substituted pyridinyl group

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N-(1,1-dioxo-3,4-dihydro-2H-thiochromen-4-yl)-2-[6-(trifluoromethyl)pyridin-3-yl]acetamide typically involves multiple steps, starting with the preparation of the thiochromenyl and pyridinyl intermediates. The thiochromenyl intermediate can be synthesized through a cyclization reaction involving a suitable diene and a sulfur-containing reagent under controlled conditions. The trifluoromethyl-substituted pyridinyl intermediate is often prepared via a trifluoromethylation reaction, which introduces the trifluoromethyl group into the pyridine ring using reagents such as trifluoromethyl iodide or trifluoromethyl sulfonic acid .

Industrial Production Methods

Industrial production of this compound may involve optimizing the synthetic route for large-scale synthesis, including the use of continuous flow reactors and automated synthesis platforms. The reaction conditions, such as temperature, pressure, and solvent choice, are carefully controlled to maximize yield and purity while minimizing by-products and waste.

Chemical Reactions Analysis

Types of Reactions

N-(1,1-dioxo-3,4-dihydro-2H-thiochromen-4-yl)-2-[6-(trifluoromethyl)pyridin-3-yl]acetamide can undergo various chemical reactions, including:

Oxidation: The thiochromenyl group can be oxidized to form sulfoxides or sulfones.

Reduction: The compound can be reduced to form corresponding thiols or amines.

Substitution: The trifluoromethyl group can participate in nucleophilic substitution reactions, leading to the formation of various derivatives.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents such as hydrogen peroxide or m-chloroperbenzoic acid for oxidation, reducing agents like lithium aluminum hydride for reduction, and nucleophiles such as amines or thiols for substitution reactions. The reaction conditions, including temperature, solvent, and catalyst choice, are optimized based on the desired transformation.

Major Products

The major products formed from these reactions depend on the specific reaction conditions and reagents used. For example, oxidation of the thiochromenyl group can yield sulfoxides or sulfones, while nucleophilic substitution of the trifluoromethyl group can produce a variety of substituted pyridinyl derivatives .

Scientific Research Applications

N-(1,1-dioxo-3,4-dihydro-2H-thiochromen-4-yl)-2-[6-(trifluoromethyl)pyridin-3-yl]acetamide has several scientific research applications:

Chemistry: The compound is used as a building block for the synthesis of more complex molecules and as a reagent in various organic transformations.

Biology: It is studied for its potential biological activities, including antimicrobial, antiviral, and anticancer properties.

Medicine: The compound is investigated for its potential therapeutic applications, such as in the development of new drugs targeting specific diseases.

Industry: It is used in the development of new materials with unique properties, such as high thermal stability and resistance to chemical degradation.

Mechanism of Action

The mechanism of action of N-(1,1-dioxo-3,4-dihydro-2H-thiochromen-4-yl)-2-[6-(trifluoromethyl)pyridin-3-yl]acetamide involves its interaction with specific molecular targets and pathways. The compound may act by inhibiting enzymes or receptors involved in disease processes, leading to therapeutic effects. The exact molecular targets and pathways depend on the specific application and are the subject of ongoing research .

Comparison with Similar Compounds

Similar Compounds

Similar compounds include other thiochromenyl and trifluoromethyl-substituted pyridinyl derivatives, such as:

• N-(3,4-dihydro-2H-thiochromen-4-yl)-2-[6-(trifluoromethyl)pyridin-3-yl]acetamide
• N-(1,1-dioxo-3,4-dihydro-2H-thiochromen-4-yl)-2-[4-(trifluoromethyl)pyridin-3-yl]acetamide

Uniqueness

N-(1,1-dioxo-3,4-dihydro-2H-thiochromen-4-yl)-2-[6-(trifluoromethyl)pyridin-3-yl]acetamide is unique due to its specific combination of functional groups, which confer distinct chemical and biological properties.